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Compound of Interest |

2-Chloro-6-methoxy-3-
Compound Name:
(trifluoromethyl)pyridine

CAS No.: 136353-03-2

Cat. No.: B2415817

. J

CAS Number: 136353-03-2 Molecular Formula: C7HsCIFsNO Chemical Family: Halogenated
Pyridine Derivative[1]

Executive Summary

This guide provides an authoritative protocol for the safe handling and disposal of 2-Chloro-6-
methoxy-3-(trifluoromethyl)pyridine.[1] As a Senior Application Scientist, | emphasize that
this compound is not merely "organic waste." Its trifluoromethyl (ngcontent-ng-c3230145110=""
_nghost-ng-c1768664871="" class="inline ng-star-inserted">

) and chloro (

) substituents classify it as Halogenated Organic Waste.[1] Improper disposal (e.g., standard
incineration without scrubbing) releases corrosive Hydrogen Fluoride (HF) and Hydrogen
Chloride (HCI) gases, violating environmental regulations (RCRA/EPA) and damaging facility
infrastructure.

Core Directive: This material must never be disposed of down the drain or mixed with non-
halogenated solvents. It requires high-temperature incineration with specific flue gas scrubbing
capabilities.[1]

Hazard Identification & Chemical Behavior
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Before disposal, you must understand the specific risks associated with this molecule to select

the correct PPE and waste stream.[2]

Hazard Category

Classification

Operational Implication

Primary Health

Skin/Eye Irritant (H315, H319)

Direct contact causes
dermatitis or severe eye
irritation.[1][2]

Reactivity

Thermal Decomposition

Releases toxic HF, HCI, NOx
upon heating.[2]

Environmental

Aquatic Toxicity (Predicted)

Zero-discharge policy. Do not

allow into sewer systems.[1]

Physical State

Liquid or Low-Melting Solid

Likely a liquid at room
temperature (or low-melting
solid).[1] Flash point >70°C
(estimated).[1]

Critical Incompatibility:

e Strong Oxidizers: Reaction may be vigorous.[1][3]

e Strong Acids/Bases: Potential for hydrolysis, releasing halide ions.[2]

Pre-Disposal Handling & Segregation

Effective disposal starts at the bench.[1] You must segregate this waste at the point of

generation.

A. Waste Stream Classification

Assign this chemical to the Halogenated Organic Solvent/Solid stream.[1]

e Do NOT mix with: Aqueous waste, non-halogenated solvents (e.g., acetone, ethanol) unless

the facility explicitly allows commingled organic waste (check your specific site license).[2]
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» Why? Halogenated waste is significantly more expensive to incinerate.[1] Mixing it with non-
halogenated waste unnecessarily increases the volume and cost of the "Halogenated"
stream.

B. Container Selection
» Material: High-Density Polyethylene (HDPE) or Glass.[1]

o Note: While fluorinated aromatics are generally stable in glass, if the waste mixture
contains acidic impurities that could generate free HF, use HDPE.[2]

o Closure: Vented caps are recommended if the waste is mixed with other reagents that might
off-gas.[1]

C. Labeling Requirements

The waste tag must be legible and include:
o Full Chemical Name: 2-Chloro-6-methoxy-3-(trifluoromethyl)pyridine.[1][4][5]
» Hazard Checkboxes: Toxic, Irritant.[6]

o Constituents: Explicitly list "Halogenated Organics" or "Fluorinated/Chlorinated Compounds.

Step-by-Step Disposal Procedures
Scenario A: Laboratory Scale (Milligram to Gram Quantities)

o State: Residual liquid in vials, reaction mixtures, or contaminated solids.[2]
 Liquid Waste: Pour into the designated "Halogenated Organic Waste" carboy.[1]

o Protocol: Triple rinse the original vial with a compatible solvent (e.g., Dichloromethane or
Ethyl Acetate).[2] Add the rinsate to the same waste carboy.

e Solid Waste: (e.g., contaminated gloves, weighing boats, or solid product).[2]

o Protocol: Place in a clear, sealable polyethylene bag.[2] Label as "Solid Hazardous Waste
- Halogenated Debris" and place in the solid waste drum.
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e Sharps: If needles/syringes were used, dispose of them in a Chemical Contaminated Sharps
container, not biohazard sharps (unless biological material is also present).[2]

Scenario B: Process Scale (Kilogram/Pilot Plant)

o State: Bulk liquid or mother liquor.[1]

o Collection: Use UN-rated steel or HDPE drums (e.g., UN 1H1 for plastic tight-head drums).
[1]

o Bulking: Do not fill drums >90% capacity to allow for thermal expansion.
e Manifesting:

o RCRA Code: If not a specific spent solvent (F-code), use D001 (if flash point <60°C) or
classify as Non-RCRA Regulated Hazardous Waste (depending on state regulations) but
always flag for Halogenated Incineration.[1]

o Profile: The waste profile must explicitly state "Contains Organic Fluorine" to ensure the
incinerator facility uses appropriate HF scrubbers.

Spill Response Protocol

Immediate Action:
o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Don nitrile gloves (double glove recommended), lab coat, and safety goggles.[2] If the
spill is large (>500 mL) or in a confined space, use a half-mask respirator with organic vapor
cartridges.[1]

e Containment:

o Liquid: Surround with an inert absorbent (Vermiculite, Diatomaceous Earth, or Universal
Spill Pads).[2] Do NOT use sawdust (combustible).[1]

o Solid: Cover with wet paper towels to prevent dust generation, then scoop up.[2]
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e Cleanup: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Spill Debris: 2-
Chloro-6-methoxy-3-(trifluoromethyl)pyridine."[1]

o Decontamination: Scrub the surface with a soap/water solution.[1] Collect this wash water as
hazardous waste (do not flush).[1]

Disposal Decision Logic (Visualization)
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Waste Generation:
2-Chloro-6-methoxy-3-(trifluoromethyl)pyridine

Determine Physical State

Liquid / Solution Solid / Debris

Container:

Verify Stream:

Halogenated vs. Non-Halogenated Saltd] REFEIaS WESE P

(Label: Halogenated)

Must contain CI/F

Container:
Halogenated Organic Solvent Carboy

Off-Site Treatment:
High-Temp Incineration
(>1100°C with HF/HCI Scrubber)

CRITICAL PROHIBITIONS

NO Drain Disposal

NO Regular Trash

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of halogenated pyridine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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